Cas no 850652-10-7 (6-chloro-N-(4-chloro-2-methylphenyl)pyridine-3-carboxamide)

• Product Name: 6-chloro-N-(4-chloro-2-methylphenyl)pyridine-3-carboxamide
• CAS No: 850652-10-7
• MF: C₁₃H₁₀Cl₂N₂O
• MW: 281.13730096817
• MDL: MFCD07262344
• CID: 5686219
• PubChem ID: 2671197
• Update Time: 2025-10-28

6-chloro-N-(4-chloro-2-methylphenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-24923062
• AB00767354-01
• 850652-10-7
• Z28284060
• 6-chloro-N-(4-chloro-2-methylphenyl)pyridine-3-carboxamide
• AKOS000174882

• MDL： MFCD07262344
• Inchi： 1S/C13H10Cl2N2O/c1-8-6-10(14)3-4-11(8)17-13(18)9-2-5-12(15)16-7-9/h2-7H,1H3,(H,17,18)
• InChI Key： GKLUSPLEJCFBEF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)NC(C1C=NC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 280.0170183g/mol
• Monoisotopic Mass: 280.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42Ų

Additional information on 6-chloro-N-(4-chloro-2-methylphenyl)pyridine-3-carboxamide

6-Chloro-N-(4-Chloro-2-Methylphenyl)Pyridine-3-Carboxamide: A Comprehensive Overview

6-Chloro-N-(4-Chloro-2-Methylphenyl)Pyridine-3-Carboxamide, also known by its CAS number 850652-10-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. The structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at the 6-position and a carboxamide group at the 3-position, which is further substituted with a 4-chloro-2-methylphenyl group.

The synthesis of 6-Chloro-N-(4-Chloro-2-Methylphenyl)Pyridine-3-Carboxamide involves a series of well-established organic reactions, including nucleophilic substitution, amide bond formation, and chlorination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation. These developments have made it more accessible for research and industrial applications.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug development. Studies have shown that 6-Chloro-N-(4-Chloro-2-Methylphenyl)Pyridine-3-Carboxamide exhibits significant biological activity, particularly as an inhibitor of certain enzymes involved in disease pathways. For instance, research has demonstrated its ability to modulate the activity of kinases, which are critical targets in oncology and inflammation.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The unique electronic properties of the pyridine ring and the substituents make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have investigated its ability to act as a charge transport layer in organic electronic devices, showing promising results in terms of conductivity and stability.

The toxicity profile of 6-Chloro-N-(4-Chloro-2-Methylphenyl)Pyridine-3-Carboxamide has also been a subject of recent research. Acute and chronic toxicity studies have been conducted to assess its safety for human use. These studies have revealed that while the compound exhibits moderate toxicity at high doses, it shows low toxicity at therapeutic concentrations, making it a viable candidate for further development.

Furthermore, computational chemistry techniques have been employed to predict the pharmacokinetic properties of this compound. Molecular docking studies have provided insights into its binding affinity with various biological targets, while pharmacokinetic modeling has estimated its absorption, distribution, metabolism, and excretion (ADME) properties. These computational tools have significantly accelerated the drug discovery process by allowing researchers to prioritize compounds with the most favorable properties.

In conclusion, 6-Chloro-N-(4-Chloro-2-Methylphenyl)Pyridine-3-Carboxamide (CAS No: 850652-10-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various fields in the coming years.